Cas no 68281-60-7 (Chroman-3-carboxylic Acid Methyl Ester)
68281-60-7 structure
Product Name:Chroman-3-carboxylic Acid Methyl Ester
CAS No:68281-60-7
MF:C11H12O3
MW:192.211183547974
MDL:MFCD04114625
CID:969866
PubChem ID:14838402
Update Time:2025-04-19
Chroman-3-carboxylic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Methyl chroman-3-carboxylate
- Chroman-3-carboxylic acid methyl ester
- methyl 3,4-dihydro-2H-chromene-3-carboxylate
- methyl 3,4-dihydro-2H-1-benzopyran-3-carboxylate
- EN300-124247
- E76354
- methyl chromane-3-carboxylate
- SCHEMBL1519495
- CS-0188402
- 68281-60-7
- FT-0756957
- SY148482
- Z209908022
- DTXSID60564552
- BS-50174
- A836074
- FT-0734611
- VTQVMXQNZNGFJJ-UHFFFAOYSA-N
- Methylchroman-3-carboxylate
- MFCD04114625
- AKOS009098876
- AB18711
- DB-073990
- DA-04399
- Chroman-3-carboxylic Acid Methyl Ester
-
- MDL： MFCD04114625
- Inchi： 1S/C11H12O3/c1-13-11(12)9-6-8-4-2-3-5-10(8)14-7-9/h2-5,9H,6-7H2,1H3
- InChI Key： VTQVMXQNZNGFJJ-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2CC(C(=O)OC)C1
Computed Properties
- Exact Mass: 192.07900
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53000
- LogP: 1.41070
Chroman-3-carboxylic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 33R0067-1g |
Chroman-3-carboxylic acid methyl ester |
68281-60-7 | 96% | 1g |
424.02CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 33R0067-5g |
Chroman-3-carboxylic acid methyl ester |
68281-60-7 | 96% | 5g |
1272.06CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 33R0067-25g |
Chroman-3-carboxylic acid methyl ester |
68281-60-7 | 96% | 25g |
5088.25CNY | 2021-05-07 | |
| Chemenu | CM162237-5g |
Chroman-3-carboxylic acid methyl ester |
68281-60-7 | 95% | 5g |
$777 | 2021-06-17 | |
| Alichem | A449041945-1g |
Methyl chroman-3-carboxylate |
68281-60-7 | 95% | 1g |
$400.00 | 2023-09-25 | |
| Chemenu | CM162237-1g |
Chroman-3-carboxylic acid methyl ester |
68281-60-7 | 95% | 1g |
$72 | 2022-06-10 | |
| Chemenu | CM162237-5g |
Chroman-3-carboxylic acid methyl ester |
68281-60-7 | 95% | 5g |
$248 | 2022-06-10 | |
| TRC | C426498-25mg |
Chroman-3-carboxylic Acid Methyl Ester |
68281-60-7 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C426498-50mg |
Chroman-3-carboxylic Acid Methyl Ester |
68281-60-7 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C426498-250mg |
Chroman-3-carboxylic Acid Methyl Ester |
68281-60-7 | 250mg |
$ 80.00 | 2022-06-06 |
Chroman-3-carboxylic Acid Methyl Ester Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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